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Compound of Interest

(4,6-Dimethylpyrimidin-2-
Compound Name:
yl)methanol

Cat. No.: B151653

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of (4,6-
Dimethylpyrimidin-2-yl)methanol, a heterocyclic building block with applications in organic
synthesis, particularly in the development of pharmaceuticals and agrochemicals. This
document outlines its key physical properties and provides standardized experimental
protocols for their determination.

Core Physicochemical Data

The essential physical properties of (4,6-Dimethylpyrimidin-2-yl)methanol (CAS: 54198-72-
0) are summarized below. These values are critical for its handling, purification, and use in
synthetic chemistry.

Property Value Data Source
Melting Point 87-88 °C Experimental
Boiling Point 235.1+28.0°C Predicted

Experimental Protocols
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While specific experimental determinations for the cited values of (4,6-Dimethylpyrimidin-2-
yl)methanol are not publicly detailed, the following represents standard and rigorous
methodologies for ascertaining the melting and boiling points of organic compounds.

Melting Point Determination: Capillary Method

The melting point of a crystalline solid can be accurately determined using the capillary method
with either a Thiele tube or a modern digital melting point apparatus. This method relies on
heating a small, powdered sample in a capillary tube and observing the temperature range
over which it transitions from a solid to a liquid.[1][2][3]

Apparatus:
o Glass capillary tubes (sealed at one end)
o Thermometer (calibrated)

o Heating apparatus (Thiele tube with high-boiling mineral oil or a digital melting point
apparatus)

e Mortar and pestle
Procedure:

o Sample Preparation: Ensure the (4,6-Dimethylpyrimidin-2-yl)methanol sample is
completely dry and finely powdered using a mortar and pestle.[4]

e Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, trapping a small amount of the material. Invert the tube and tap it gently to cause the
solid to fall to the sealed end. The packed sample height should be approximately 2-3 mm.[5]

[6]
o Apparatus Setup (Thiele Tube):

o Attach the capillary tube to a thermometer using a small rubber band, aligning the sample
with the thermometer's bulb.[7]
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o Insert the thermometer into a Thiele tube containing mineral oil, ensuring the sample is
immersed but the rubber band remains above the oil level.

o Gently heat the side arm of the Thiele tube with a small flame to create convection
currents for uniform heating.[7]

¢ Measurement:

o Heat the apparatus at a moderate rate until the temperature is about 15-20°C below the
expected melting point.

o Reduce the heating rate to approximately 1-2°C per minute to ensure thermal equilibrium.

[6]
o Record the temperature at which the first drop of liquid appears (the onset of melting).[6]

o Record the temperature at which the entire sample has turned into a clear liquid
(completion of melting).[6]

o The recorded range between these two temperatures constitutes the melting point range.
For a pure substance, this range is typically narrow (0.5-2°C).[8]

Boiling Point Determination: Siwoloboff Method (Micro-
Boiling Point)
Given that the boiling point for (4,6-Dimethylpyrimidin-2-yl)methanol is a predicted value,

determination would likely be performed on a small scale. The Siwoloboff method is ideal for
this purpose.[9]

Apparatus:

e Small test tube or fusion tube

o Capillary tube (sealed at one end)
e Thermometer

e Heating bath (e.g., Thiele tube with mineral oil)
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Procedure:

Sample Preparation: Place a small amount (a few drops) of liquid (4,6-Dimethylpyrimidin-2-
yl)methanol into the fusion tube.

o Capillary Inversion: Place the capillary tube, sealed end up, into the fusion tube containing
the sample.[10][11]

o Apparatus Setup: Attach the fusion tube to a thermometer and immerse the setup in a
heating bath.

e Heating and Observation:

o Heat the bath gently. As the temperature rises, air trapped in the capillary tube will expand
and exit as a slow stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates the liquid has reached its boiling point.

e Measurement:
o Remove the heat source and allow the apparatus to cool slowly.

o Observe the point at which the stream of bubbles stops and the liquid is drawn back into
the capillary tube.[9][11]

o The temperature at which the liquid enters the capillary tube is the boiling point of the
substance at the recorded atmospheric pressure.

Workflow for Physicochemical Characterization

The logical flow for determining the physical properties of a chemical substance like (4,6-
Dimethylpyrimidin-2-yl)methanol is crucial for ensuring data accuracy and reproducibility.
The following diagram illustrates this workflow.
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Caption: Workflow for determining melting and boiling points.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b151653?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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